4-(2-(7-(2,4-dimethylphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-[7-(2,4-dimethylphenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C23H21N5O3S/c1-12-4-9-17(13(2)10-12)19-21-20(25-14(3)32-21)23(31)28(27-19)11-18(29)26-16-7-5-15(6-8-16)22(24)30/h4-10H,11H2,1-3H3,(H2,24,30)(H,26,29)
• InChI Key: CBHBFJXPEOYGIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NN(C(=O)C3=C2SC(=N3)C)CC(=O)NC4=CC=C(C=C4)C(=O)N)C
• Molecular Formula: C23H21N5O3S
• Molecular Weight: 447.5 g/mol

Description

4-(2-(7-(2,4-dimethylphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamido)benzamide is a useful research compound. Its molecular formula is C23H21N5O3S and its molecular weight is 447.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antioxidant Activities

The compound "4-(2-(7-(2,4-dimethylphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamido)benzamide" and related derivatives have been synthesized and studied primarily for their antioxidant properties. For instance, Ahmad et al. (2012) synthesized novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides and found that many of these compounds possess moderate to significant radical scavenging activity, suggesting potential antioxidant applications (Ahmad et al., 2012).

Antimicrobial and Antiproliferative Activities

Some derivatives related to the compound have shown promising antimicrobial and antiproliferative activities. For example, a study by Faidallah et al. (2013) reported the synthesis of novel isoxazolo[4,5-d]pyridazines and thiazolo[4,5-d]pyridazines, evaluating their antimicrobial properties. The study found that these compounds exhibited broad-spectrum antibacterial activity, with some derivatives displaying appreciable growth inhibitory activity against Candida albicans fungus (Faidallah et al., 2013).

Antioxidant and Antibacterial Activities

Further studies have explored the antioxidant and antibacterial potentials of similar compounds. A research by Ahmad et al. (2010) synthesized a series of N'-arylmethylidene-2-(3, 4-dimethyl-5, 5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetohydrazides and evaluated them for their antioxidant and antibacterial activities. The results indicated that these compounds showed promising antioxidant and antibacterial properties (Ahmad et al., 2010).